Cas no 57774-66-0 (Carbamic acid, [(4-methylphenyl)thioxomethyl]-, ethyl ester)

• Product name: Carbamic acid, [(4-methylphenyl)thioxomethyl]-, ethyl ester
• CAS No: 57774-66-0
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 344234
• PubChem ID: 3333189

Carbamic acid, [(4-methylphenyl)thioxomethyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(4-methylphenyl)thioxomethyl]-, ethyl ester
• ethyl N-(4-methylbenzenecarbothioyl)carbamate
• DTXSID70391553
• 57774-66-0
• N-ethoxycarbonyltoluene-4-thiocarboxamide

• Inchi： InChI=1S/C11H13NO2S/c1-3-14-11(13)12-10(15)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,12,13,15)
• InChI Key： BHXSNPGMTXTURM-UHFFFAOYSA-N
• SMILES： CC1C=CC(C(NC(=O)OCC)=S)=CC=1

Computed Properties

• Exact Mass: 223.06679
• Monoisotopic Mass: 223.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 38.33